molecular formula C11H15NO3S B1661334 2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl- CAS No. 89819-31-8

2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-

Cat. No. B1661334
CAS RN: 89819-31-8
M. Wt: 241.31
InChI Key: ISCVFOHJQQIIRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-” belongs to the class of organic compounds known as benzopyrans, which are characterized by a benzene ring fused to a pyran ring .


Molecular Structure Analysis

The molecular structure of similar compounds, such as 2H-1-Benzopyran, 3,4-dihydro-2,2-dimethyl-, consists of a benzene ring fused to a pyran ring . The “2,2-dimethyl” indicates that there are two methyl groups attached to the second carbon of the pyran ring.


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be inferred from its structure. For example, the presence of the sulfonamide group (-SO2NH2) would likely make the compound polar and capable of forming hydrogen bonds .

Scientific Research Applications

Medicinal Chemistry Innovations Studies have shown that derivatives of 2H-1-Benzopyran-8-sulfonamide with modifications exhibit significant bioactivities. For instance, pyrazoline benzensulfonamides synthesized to include pyrazoline and sulfonamide pharmacophores demonstrated potent inhibitory activity against human carbonic anhydrase isoenzymes (hCA I and II) and acetylcholinesterase (AChE) enzyme. These compounds also showed low cytotoxicity towards various cell lines, suggesting their potential as novel candidates for CA or AChE inhibitors (Ozmen Ozgun et al., 2019).

Antimicrobial and Antioxidant Activity Further, pyrazole-based sulfonamide derivatives have been investigated for their antimicrobial and antioxidant activities. A study synthesized new sulfonamides from Ampyrone and different benzene sulfonyl chlorides, discovering that some derivatives exhibited significant activities against bacterial and fungal strains, alongside notable free radical scavenging activity (Badgujar et al., 2017).

Biological Active Sulfonamide Hybrids The exploration of sulfonamide hybrids has been a prominent area of research, revealing that these compounds possess a wide range of pharmacological activities, including antibacterial and anti-carbonic anhydrase effects. The design and development of these hybrids aim to enhance binding capabilities to enzyme active sites, showcasing their importance in the development of new pharmacological agents (Ghomashi et al., 2022).

Isomerization Studies Research on the isomerization behavior of benzopyran-2-imines in specific solvents provides insight into the stability and reactivity of these compounds. Such studies are crucial for understanding the chemical behavior of 2H-1-Benzopyran-8-sulfonamide derivatives under different conditions, which is vital for their application in synthetic chemistry and drug design (O'Callaghan et al., 1998).

properties

IUPAC Name

2,2-dimethyl-3,4-dihydrochromene-8-sulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15NO3S/c1-11(2)7-6-8-4-3-5-9(10(8)15-11)16(12,13)14/h3-5H,6-7H2,1-2H3,(H2,12,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ISCVFOHJQQIIRE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CCC2=C(O1)C(=CC=C2)S(=O)(=O)N)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15NO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20755580
Record name 2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20755580
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

241.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

89819-31-8
Record name 2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20755580
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-
Reactant of Route 3
2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-
Reactant of Route 4
Reactant of Route 4
Reactant of Route 4
2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-
Reactant of Route 5
2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.